Cas no 1123-61-1 (3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 1123-61-1
• Molecular Formula: C₅H₃NO₂Cl₂
• Molecular Weight: 179.98882
• MDL: MFCD00830725
• CID: 155715
• PubChem ID: 14293

3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione Properties

Names and Identifiers

• 3,4-Dichloro-1-methyl-1H-pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione,3,4-dichloro-1-methyl-
• 2,3-DICHLORO-N-METHYLMALEIMIDE
• 3,4-dichloro-1-methylpyrrole-2,5-dione
• 2,3,5-TRINITROTOLUENE
• 2,3-Dichlor-N-methylmaleinimid
• 2,3-Dichloro-N-methylmaleinimide
• 3,4-dichloro-1-methylmaleimide
• 3,4-dichloro-N-methylmaleimide
• Dichloro-N-methylmaleimide
• Maleimide,dichloro-N-methyl
• N-Methyl-2,3-dichloromaleimide
• N-Methyl-3,4-dichloromaleimide
• N-Methyldichloromaleimide
• n-Methyl-dichloromaleinimide
• 3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CS-0242921
• NSC 222494
• NSC-222494
• NS00023629
• Maleimide,3-dichloro-N-methyl-
• 2,3-dichloro N-methylmaleimide
• 1123-61-1
• J-200153
• EN300-2568223
• Z1255372921
• 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-methyl-
• SCHEMBL407513
• FT-0609572
• BRN 0127988
• 3,4-dichloro-1-methyl-pyrrole-2,5-dione
• WLZ3276
• PYOLPWAVSYVLMM-UHFFFAOYSA-N
• D5ARQ6B32V
• MALEIMIDE, 2,3-DICHLORO-N-METHYL-
• N-Methyldichloromaleinimide
• DTXSID80149981
• 1H-Pyrrole-2, 3,4-dichloro-1-methyl-
• AKOS016014031
• A21078
• NSC222494
• MFCD00830725
• Maleimide, dichloro-N-methyl-
• G51032
• DB-041080

• MDL： MFCD00830725
• InChIKey： PYOLPWAVSYVLMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H3Cl2NO2/c1-8-4(9)2(6)3(7)5(8)10/h1H3
• SMILES： CN1C(=O)C(=C(C1=O)Cl)Cl

Computed Properties

• Exact Mass: 178.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 178.954
• Heavy Atom Count: 10
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• LogP: 0.61210
• PSA: 37.38000
• Refractive Index: 1.6100 (estimate)
• Boiling Point: 205.7±40.0 ºC (760 Torr),
• Melting Point: 85 ºC
• Flash Point: 78.2±27.3 ºC,
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),

3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

3,4-dichloro-1-methyl-2,5-dihydro-1H-pyrrole-2,5-dione Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds